Cas no 2171096-80-1 (2,3,5,6,10,14,16-Grayanotoxaneheptol; (1α,2α,3β,5β,6β,9β,10α,14β,16α)-form, 2-Me ether)

• Product Name: 2,3,5,6,10,14,16-Grayanotoxaneheptol; (1α,2α,3β,5β,6β,9β,10α,14β,16α)-form, 2-Me ether
• CAS No: 2171096-80-1
• MF: C₂₁H₃₆O₇
• MW: 400.50634765625
• CID: 6774346
• Update Time: 2024-03-06

2,3,5,6,10,14,16-Grayanotoxaneheptol; (1α,2α,3β,5β,6β,9β,10α,14β,16α)-form, 2-Me ether Chemical and Physical Properties

Names and Identifiers

• 7,9a-Methano-9aH-cyclopenta[b]heptalene-2,4,8,11,11a,12(1H)-hexol, dodecahydro-3-methoxy-1,1,4,8-tetramethyl-, (2R,3R,3aS,4R,4aR,7R,8R,9aS,11R,11aR,12R)-
• 2,3,5,6,10,14,16-Grayanotoxaneheptol; (1α,2α,3β,5β,6β,9β,10α,14β,16α)-form, 2-Me ether

• Inchi： 1S/C21H36O7/c1-17(2)16(24)13(28-5)14-19(4,26)11-7-6-10-15(23)20(11,9-18(10,3)25)8-12(22)21(14,17)27/h10-16,22-27H,6-9H2,1-5H3
• InChI Key： PXHOZEKUJJFVRR-UHFFFAOYSA-N
• SMILES： COC1C2C(C3C4(CC(C2(O)C(C)(C)C1O)O)CC(C(C4O)CC3)(O)C)(O)C

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 569.9±50.0 °C(Predicted)
• pka: 13.33±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Grayanoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Grayanoids